1-(Iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carbonitrile

• IUPAC Name: 1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carbonitrile
• InChI: InChI=1S/C7H8INO/c8-3-7-1-6(2-7,4-9)5-10-7/h1-3,5H2
• InChI Key: NLOLKUSPFQNSJF-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(OC2)CI)C#N
• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol

Description

Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures that are incorporated in newly developed bio-active compounds. They are playing an increasingly important role in the field of organic chemistry, while still being underexplored from a synthetic accessibility point of view.

Synthesis Analysis

The synthesis of new 1,2-disubstituted bicyclo[2.1.1]hexane modules is based on the use of photochemistry to access new building blocks via [2+2] cycloaddition. This efficient and modular approach can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Molecular Structure Analysis

The geometric properties of 1,2-disubstituted bicyclo[2.1.1]hexanes are similar to those of ortho-substituted benzene. In particular, the distance between the two substituents in bicyclo[2.1.1]hexanes is only slightly longer than that in the ortho-benzene ring.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Modular Synthesis

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Molecular Diversity

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Mechanism of Action

The mechanism of action of bicyclo[2.1.1]hexanes in bio-active compounds is not well-understood due to their recent emergence in the field of organic chemistry.

Future Directions

The future directions in the research of 1,2-disubstituted bicyclo[2.1.1]hexanes involve improving the synthetic accessibility and exploring their potential applications in the development of new bio-active compounds.